Cas no 1797852-08-4 (N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-N'-(1-phenylethyl)ethanediamide)

• Product Name: N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-N'-(1-phenylethyl)ethanediamide
• CAS No: 1797852-08-4
• MF: C₂₂H₂₅N₅O₂
• MW: 391.466204404831
• CID: 5406223
• Update Time: 2025-06-14

N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-N'-(1-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-[[1-(3-Cyano-2-pyridinyl)-4-piperidinyl]methyl]-N2-(1-phenylethyl)ethanediamide
• N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-N'-(1-phenylethyl)ethanediamide

• Inchi： 1S/C22H25N5O2/c1-16(18-6-3-2-4-7-18)26-22(29)21(28)25-15-17-9-12-27(13-10-17)20-19(14-23)8-5-11-24-20/h2-8,11,16-17H,9-10,12-13,15H2,1H3,(H,25,28)(H,26,29)
• InChI Key： WEZRZDPNHOAIFB-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=NC=CC=C2C#N)CC1)(=O)C(NC(C1=CC=CC=C1)C)=O

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.17±0.46(Predicted)

Additional information on N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-N'-(1-phenylethyl)ethanediamide

Comprehensive Overview of N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-N'-(1-phenylethyl)ethanediamide (CAS No. 1797852-08-4)

In the rapidly evolving field of medicinal chemistry and drug discovery, N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-N'-(1-phenylethyl)ethanediamide (CAS No. 1797852-08-4) has emerged as a compound of significant interest. This molecule, characterized by its unique piperidine and cyanopyridine moieties, is being extensively studied for its potential applications in targeting specific biological pathways. Researchers are particularly intrigued by its structural complexity, which combines a piperidin-4-ylmethyl group with a phenylethyl side chain, linked via an ethanediamide bridge. Such features make it a promising candidate for further exploration in pharmaceutical development.

The compound's CAS number 1797852-08-4 serves as a critical identifier in chemical databases, ensuring precise tracking in research and regulatory contexts. Its molecular formula and weight are often queried in scientific literature, reflecting the growing demand for detailed physicochemical data. Recent studies have highlighted its potential role in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine and targeted therapy. These attributes have spurred discussions in forums and publications, where experts debate its mechanism of action and bioavailability.

One of the most searched questions related to this compound revolves around its synthetic route and scalability. Given the increasing emphasis on green chemistry, researchers are exploring eco-friendly methods to synthesize N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-N'-(1-phenylethyl)ethanediamide. Additionally, its potential pharmacokinetic properties—such as metabolic stability and half-life—are frequently analyzed in preclinical models. This aligns with the broader industry focus on drug optimization and ADME (Absorption, Distribution, Metabolism, Excretion) profiling.

Another hot topic is the compound's applicability in neurological disorders and inflammatory conditions. Preliminary data suggest interactions with neurotransmitter receptors, sparking interest in its use for central nervous system (CNS) targets. The 3-cyanopyridine moiety, in particular, is noted for its role in enhancing blood-brain barrier permeability, a key factor in CNS drug design. Such findings have led to a surge in patents and publications, further cementing its relevance in modern pharmacology.

From a commercial perspective, CAS 1797852-08-4 is gaining traction in high-throughput screening libraries. Its inclusion in these platforms underscores its potential as a lead compound for future therapeutics. Moreover, the rise of artificial intelligence in drug discovery has amplified interest in its structure-activity relationships (SAR), with computational models predicting novel derivatives for enhanced efficacy.

In summary, N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-N'-(1-phenylethyl)ethanediamide represents a multifaceted molecule with broad implications for biomedical research. Its chemical versatility and biological activity make it a subject of ongoing investigation, resonating with both academic and industrial stakeholders. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing therapeutic innovations.